Cas no 1115342-57-8 (3-benzyl-2-{[(3-methylphenyl)methyl]sulfanyl}-4-oxo-N-propyl-3,4-dihydroquinazoline-7-carboxamide)

• Product Name: 3-benzyl-2-{[(3-methylphenyl)methyl]sulfanyl}-4-oxo-N-propyl-3,4-dihydroquinazoline-7-carboxamide
• CAS No: 1115342-57-8
• MF: C₂₇H₂₇N₃O₂S
• MW: 457.587185144424
• CID: 5432347
• PubChem ID: 46360948
• Update Time: 2025-06-03

3-benzyl-2-{[(3-methylphenyl)methyl]sulfanyl}-4-oxo-N-propyl-3,4-dihydroquinazoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-2-[[(3-methylphenyl)methyl]thio]-4-oxo-3-(phenylmethyl)-N-propyl-7-quinazolinecarboxamide
• 1115342-57-8
• F3222-2476
• 3-benzyl-2-{[(3-methylphenyl)methyl]sulfanyl}-4-oxo-N-propyl-3,4-dihydroquinazoline-7-carboxamide
• 3-benzyl-2-((3-methylbenzyl)thio)-4-oxo-N-propyl-3,4-dihydroquinazoline-7-carboxamide
• AKOS002063350
• 3-benzyl-2-[(3-methylphenyl)methylsulfanyl]-4-oxo-N-propylquinazoline-7-carboxamide

• Inchi： 1S/C27H27N3O2S/c1-3-14-28-25(31)22-12-13-23-24(16-22)29-27(33-18-21-11-7-8-19(2)15-21)30(26(23)32)17-20-9-5-4-6-10-20/h4-13,15-16H,3,14,17-18H2,1-2H3,(H,28,31)
• InChI Key： DRHGFTSUEGREMI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(NCCC)=O)=C2)C(=O)N(CC2=CC=CC=C2)C=1SCC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 457.182
• Monoisotopic Mass: 457.182
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1A^2
• XLogP3: 5.3

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.59±0.20(Predicted)

Additional information on 3-benzyl-2-{[(3-methylphenyl)methyl]sulfanyl}-4-oxo-N-propyl-3,4-dihydroquinazoline-7-carboxamide

Introduction to 3-benzyl-2-{[(3-methylphenyl)methyl]sulfanyl}-4-oxo-N-propyl-3,4-dihydroquinazoline-7-carboxamide (CAS No. 1115342-57-8)

The compound 3-benzyl-2-{[(3-methylphenyl)methyl]sulfanyl}-4-oxo-N-propyl-3,4-dihydroquinazoline-7-carboxamide, identified by its CAS number 1115342-57-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to the quinazoline scaffold, a heterocyclic structure renowned for its broad spectrum of biological activities. Quinazolines have been extensively studied for their potential in drug development, particularly in the areas of anticancer, antiviral, and anti-inflammatory therapies.

The structural features of 3-benzyl-2-{[(3-methylphenyl)methyl]sulfanyl}-4-oxo-N-propyl-3,4-dihydroquinazoline-7-carboxamide contribute to its unique pharmacological profile. The presence of a benzyl group at the 3-position and a propyl group at the N-position enhances its solubility and bioavailability, while the sulfanyl moiety at the 2-position introduces a potential site for interaction with biological targets. These modifications make it an attractive candidate for further investigation in medicinal chemistry.

Recent research in the field of quinazoline derivatives has highlighted their role as kinase inhibitors, particularly in targeting tyrosine kinases involved in cancer progression. The 4-oxo group in the quinazoline ring system is known to stabilize the molecule and improve its binding affinity to protein targets. Additionally, the N-propyl substituent may contribute to metabolic stability, which is crucial for drug efficacy and duration of action.

One of the most compelling aspects of this compound is its potential as an inhibitor of protein kinases, which are enzymes implicated in various diseases, including cancer. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with tumorigenesis. By modulating kinase activity, compounds like 3-benzyl-2-{[(3-methylphenyl)methyl]sulfanyl}-4-oxo-N-propyl-3,4-dihydroquinazoline-7-carboxamide could offer therapeutic benefits by restoring normal cellular function.

Furthermore, the methylphenyl group at the sulfanyl moiety may enhance hydrophobic interactions with target proteins, improving binding affinity. This structural feature aligns with current trends in drug design, where optimizing hydrophobic interactions is key to developing high-affinity ligands. The compound's ability to interact with multiple targets within the kinase family makes it a promising candidate for multitarget inhibition, which could reduce side effects and improve therapeutic outcomes.

In vitro studies have demonstrated that derivatives of quinazoline can exhibit significant inhibitory effects on various kinases. For instance, modifications at the 2-position with sulfur-containing groups have been shown to enhance binding to ATP-binding pockets of kinases. The sulfanyl group in 3-benzyl-2-{[(3-methylphenyl)methyl]sulfanyl}-4-oxo-N-propyl-3,4-dihydroquinazoline-7-carboxamide is likely to play a crucial role in this interaction, contributing to its inhibitory activity.

The pharmacokinetic properties of this compound are also of great interest. The combination of polar and non-polar substituents ensures good solubility in both aqueous and lipid environments, facilitating absorption and distribution throughout the body. Additionally, the structural stability suggests a longer half-life, which could reduce the frequency of dosing and improve patient compliance.

Recent advancements in computational chemistry have enabled more accurate predictions of binding affinities and pharmacokinetic profiles. Molecular docking studies using 3-benzyl-2-{[(3-methylphenyl)methyl]sulfanyl}-4-oxo-N-propyl-3,4-dihydroquinazoline-7-carboxamide have shown promising interactions with several kinase isoforms. These virtual screening approaches have accelerated the discovery process and provided valuable insights into optimizing lead compounds for clinical development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity. The introduction of functional groups such as the benzyl, propyl, and sulfanyl moieties requires careful selection of reagents and catalysts to avoid unwanted side reactions.

Evaluation of this compound's efficacy in preclinical models has revealed encouraging results. In cell-based assays, it has demonstrated potent inhibition of target kinases without significant toxicity at effective concentrations. These findings support further development into clinical trials for conditions associated with abnormal kinase activity.

The future direction for research on 3-benzyl-2-{[(3-methylphenyl)methyl]sulfanyl}-4-oxo-N-propyl-3,4-dihydroquinazoline-7-carboxamide includes optimizing its chemical structure for improved pharmacological properties and exploring new therapeutic applications. Combination therapies involving this compound with other drugs may also be investigated to enhance treatment outcomes.

In conclusion,3-benzyl-2-{[(3-methylphenyl)methyl]sulfanyl}-4-oxo-N-propyl-3,4-dihydroquinazoline-7-carboxamide (CAS No. 1115342-57-8) represents a significant advancement in pharmaceutical chemistry with potential applications in treating diseases mediated by protein kinases. Its unique structural features and promising preclinical results make it a valuable compound for further investigation.